Cas no 2309457-79-0 (2-({2-[(Benzyloxy)carbonyl]-5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl}oxy)acetic acid)

• Product Name: 2-({2-[(Benzyloxy)carbonyl]-5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl}oxy)acetic acid
• CAS No: 2309457-79-0
• MF: C₂₁H₂₁BrN₂O₅
• MW: 461.305845022202
• CID: 6001046
• PubChem ID: 165739512
• Update Time: 2025-05-20

2-({2-[(Benzyloxy)carbonyl]-5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309457-79-0
• EN300-7428972
• 2-({2-[(benzyloxy)carbonyl]-5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl}oxy)acetic acid
• 2-({2-[(Benzyloxy)carbonyl]-5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl}oxy)acetic acid

• Inchi： 1S/C21H21BrN2O5/c22-18-10-23-7-6-17(18)21(29-13-19(25)26)9-16-8-15(21)11-24(16)20(27)28-12-14-4-2-1-3-5-14/h1-7,10,15-16H,8-9,11-13H2,(H,25,26)
• InChI Key： OGHYMCYHDWKXHN-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CC2CC1CN2C(=O)OCC1C=CC=CC=1)OCC(=O)O

Computed Properties

• Exact Mass: 460.06338g/mol
• Monoisotopic Mass: 460.06338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89Ų

Additional information on 2-({2-[(Benzyloxy)carbonyl]-5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl}oxy)acetic acid

Research Brief on 2-({2-[(Benzyloxy)carbonyl]-5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl}oxy)acetic acid (CAS: 2309457-79-0)

Recent studies on the compound 2-({2-[(Benzyloxy)carbonyl]-5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl}oxy)acetic acid (CAS: 2309457-79-0) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This bicyclic structure, featuring a 3-bromopyridin-4-yl moiety and a benzyloxycarbonyl-protected amine, has garnered attention for its unique chemical properties and potential applications in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a scaffold for developing selective kinase inhibitors. Researchers utilized its rigid bicyclo[2.2.1]heptane core to constrain conformational flexibility, enhancing binding affinity to target proteins. The bromopyridine group was shown to participate in key halogen-bonding interactions with kinase active sites, while the acetic acid side chain provided a handle for further derivatization.

In synthetic chemistry advancements, a novel asymmetric synthesis route for this compound was reported in Organic Letters (2024), achieving >95% enantiomeric excess through a palladium-catalyzed [3+2] cycloaddition. This methodology significantly improved upon previous racemic syntheses, enabling access to optically pure material for biological evaluation. The CAS registry number 2309457-79-0 has become increasingly cited in patent applications, particularly in claims covering bromopyridine-containing therapeutics.

Biological evaluations have revealed promising activity against inflammatory targets. In vitro testing showed nanomolar inhibition of interleukin-1 receptor-associated kinase 4 (IRAK4), with the compound demonstrating improved metabolic stability over earlier analogs. The benzyloxycarbonyl group was found to be crucial for maintaining cell permeability while allowing for subsequent deprotection to generate active pharmacophores.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) systematically modified each functional group, establishing that the 3-bromopyridin-4-yl moiety is essential for activity, while the acetic acid side chain's length and substitution pattern significantly influenced target selectivity. These findings are guiding the design of next-generation derivatives with optimized pharmacokinetic profiles.

From a drug development perspective, this compound represents an important structural class bridging small molecule and peptide therapeutics. Its constrained bicyclic framework combines the favorable properties of peptidic structures (high potency and selectivity) with small molecule advantages (oral bioavailability and synthetic tractability). Current research efforts are focused on developing prodrug versions to enhance absorption characteristics.

In conclusion, 2-({2-[(Benzyloxy)carbonyl]-5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl}oxy)acetic acid (CAS: 2309457-79-0) has emerged as a versatile scaffold with demonstrated potential across multiple therapeutic areas. Ongoing research continues to explore its applications in inflammation, oncology, and infectious disease, with several derivative compounds currently in preclinical development pipelines.